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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B091753 Get Quote

The safe handling and disposal of 1-dodecene are critical for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage 1-dodecene waste in

accordance with safety regulations.

Immediate Safety and Hazard Information
1-Dodecene is a combustible liquid that poses an aspiration hazard and can be fatal if

swallowed and enters the airways[1][2][3][4]. It is also known to cause skin and eye irritation

and is very toxic to aquatic life with long-lasting effects[1][2][5][6][7]. Vapors from 1-dodecene
can form explosive mixtures with air[4]. Therefore, it is imperative to keep it away from heat,

sparks, open flames, and hot surfaces[1][5][8].

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing, and

eye/face protection when handling 1-dodecene[1][2][5][7][8]. In case of large spills or

emergencies, a self-contained breathing apparatus may be necessary[6].

Step-by-Step Disposal and Spill Management Plan
1. Waste Collection (Unused Product)

Carefully transfer any unused 1-dodecene into a designated, properly labeled, and sealed

waste container.
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Store the container in a cool, well-ventilated area away from incompatible materials such as

strong oxidants, halogens, and inorganic acids[1][6][9].

2. Accidental Spill Containment and Cleanup

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.

Remove all sources of ignition[1][4][6][9].

Ventilate: Ensure the area is well-ventilated.

Containment: Create a dike around the spill using inert absorbent materials like sand, earth,

diatomaceous earth, or vermiculite to prevent it from entering sewers or waterways[5][10]

[11].

Absorption and Collection: Once contained, absorb the spilled 1-dodecene. Using non-

sparking tools and explosion-proof equipment, collect the absorbed material and place it into

a suitable, closed container for disposal[1][4][5][6][9][11].

3. Final Disposal Procedure

Regulatory Compliance: 1-Dodecene waste is often classified as hazardous waste. Its

disposal must comply with all local, regional, and national environmental regulations[8][9][10]

[11].

Prohibited Actions:Do not dispose of 1-dodecene waste into sewers, drains, or the

environment[2][5][8][10][11].

Recommended Disposal Method: The primary and recommended method for the final

disposal of 1-dodecene is incineration at a licensed and approved chemical destruction

plant or hazardous waste disposal facility[1][3][5][11].

Container Disposal: Contaminated packaging and containers must be treated as hazardous

waste. They should be disposed of through a licensed waste management company[1][2][8]

[10][11]. Empty containers should be triple-rinsed (with the rinsate collected as hazardous

waste) or punctured to prevent reuse before disposal[1].

Quantitative Data for 1-Dodecene
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For quick reference, the following table summarizes key quantitative data for 1-dodecene.

Property Value

UN Number UN3082[2][10]

Transport Hazard Class 9 (Miscellaneous hazardous materials)[2][10]

Packing Group III[2][10]

Flash Point 76 - 77°C[1][4]

Boiling Point 213°C[1][4]

Melting Point -70°C[1][4]

Storage Temperature Below +30°C[3]

Biodegradability 74.1 - 80% (in 28 days)[8][11]

Experimental Protocols
Biodegradability Assessment: The biodegradability of 1-dodecene has been assessed using

the OECD Test Guideline 301. This is a standard set of methods for determining the "ready

biodegradability" of chemicals. The test measures the degradation of a chemical by

microorganisms in an aerobic, aqueous medium over a 28-day period. The high percentage of

degradation (74.1 - 80%) indicates that 1-dodecene is expected to be readily biodegradable

under these specific test conditions[8][11]. This information is relevant for environmental fate

assessment but does not alter the hazardous waste disposal requirements.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-dodecene
waste.
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Caption: Workflow for the safe handling and disposal of 1-dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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